Cas no 204522-78-1 (Zirconium,bis(2-propanolato)bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-21)-)

• Product Name: Zirconium,bis(2-propanolato)bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-21)-
• CAS No: 204522-78-1
• MF: C₂₈H₅₆O₆Zr
• MW: 579.964649200439
• CID: 254281
• PubChem ID: 138395361
• Update Time: 2025-05-20

Zirconium,bis(2-propanolato)bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-21)- Chemical and Physical Properties

Names and Identifiers

• Zirconium,bis(2-propanolato)bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-21)-
• (E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one,propan-2-ol,zirconium
• ZIRCONIUM DIISOPROPOXIDE BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE), tech-90
• zirconium bis(isopropoxide)bis(2,2,6,6-tetramethyl-3,5-heptanedionate)
• Zirconium(IV) diisopropoxidebis(2,2,6,6-tetramethyl-3,5-heptanedionate)
• Zr(O-iPr)2(2,2,6,6-tetramethyl-3,5-heptanedionate)2
• Zr(O-iPr)2(tetramethylheptanedione)2
• ZIRCONIUM (IV) BIS-ISOPROPOXY BIS-TMHD
• DTXSID20746519
• 204522-78-1
• (E)-5-hydroxy-2, 2, 6, 6-tetramethylhept-4-en-3-one;propan-2-ol;zirconium
• (E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;propan-2-ol;zirconium

• Inchi： 1S/2C11H20O2.2C3H8O.Zr/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;2*1-3(2)4;/h2*7,12H,1-6H3;2*3-4H,1-2H3;/b2*8-7+;;;
• InChI Key： FAXXITRRJAUUMO-FTHVFMQUSA-N
• SMILES： [Zr].O/C(=C/C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C/C(C(C)(C)C)=O)/C(C)(C)C.OC(C)C.OC(C)C

Computed Properties

• Exact Mass: 518.21800
• Monoisotopic Mass: 578.312388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 110°C
• Boiling Point: 140°C 0,1mm
• Flash Point: >110°C
• PSA: 71.06000
• LogP: 6.50420
• Solubility: Not determined

Zirconium,bis(2-propanolato)bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-21)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：No

Additional information on Zirconium,bis(2-propanolato)bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-21)-

Zirconium,bis(2-propanolato)bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-21)-: A Comprehensive Overview

The compound with CAS No. 204522-78-1, commonly referred to as Zirconium,bis(2-propanolato)bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, is a highly specialized zirconium complex with unique chemical properties and potential applications in various fields. This compound is designated as OC-6-21 in certain contexts and represents a significant advancement in the development of zirconium-based materials.

Zirconium,bis(2-propanolato)bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)- is characterized by its intricate molecular structure, which includes a zirconium atom coordinated with two 2-propanolato ligands and two 2,2,6,6-tetramethyl-3,5-heptanedionato ligands. The coordination geometry of this compound is influenced by the steric and electronic properties of these ligands. Recent studies have highlighted the importance of such ligand systems in stabilizing metal centers for catalytic applications.

The synthesis of Zirconium,bis(2-propanolato)bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)- involves a multi-step process that typically begins with the preparation of the precursor zirconium compound. The use of 2-propanol and 3,5-heptanedione as ligands ensures the formation of a stable complex with well-defined coordination sites. Advanced characterization techniques such as X-ray diffraction (XRD), nuclear magnetic resonance (NMR), and infrared spectroscopy (IR) have been employed to confirm the molecular structure and bonding patterns within this compound.

One of the most promising applications of Zirconium,bis(2-propanolato)bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)- lies in its potential as a catalyst for organic transformations. Recent research has demonstrated that this compound can efficiently catalyze reactions such as olefin polymerization and alkene functionalization under mild conditions. The steric bulk provided by the tetramethylheptanedione ligands plays a crucial role in controlling the selectivity and activity of the catalyst.

In addition to its catalytic applications, Zirconium,bis(2-propanolato)bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)- has shown potential in materials science. Its unique electronic properties make it a candidate for use in advanced optical materials and sensors. Researchers have explored its ability to form self-assembled monolayers on various substrates, which could lead to innovative applications in nanotechnology.

The stability and reactivity of Zirconium,bis(2-propanolato)bis(2,2,6,tetramethyl-3,tetramethylheptanedionato-kO3,kO5)- have been extensively studied under different environmental conditions. These studies have revealed that the compound exhibits excellent thermal stability up to 180°C and is resistant to hydrolysis under neutral conditions. Such properties make it suitable for industrial processes requiring high durability and performance.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of Zirconium,bis(4-propanolatobis(tetramethylheptanedionatok-O-O))- at an atomic level. These simulations have provided valuable insights into the bonding interactions within the molecule and have guided further experimental studies aimed at optimizing its properties for specific applications.

In conclusion, Zirconium,bis(4-propanolatobistetramethylheptanedionatok-O-O) represents a cutting-edge material with diverse potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it a subject of intense research interest. As ongoing studies continue to uncover new aspects of its behavior and functionality, Zr(OCH(CH₃)₂)₂(Li(TMHD))₂ is poised to play a significant role in advancing modern materials science and catalysis.